Cas no 39248-93-6 (Benzenecarbothioic acid, 4-methyl-, S-(4-chlorophenyl) ester)
39248-93-6 structure
Product Name:Benzenecarbothioic acid, 4-methyl-, S-(4-chlorophenyl) ester
CAS No:39248-93-6
MF:C14H11ClOS
MW:262.754541635513
CID:1502441
Update Time:2024-08-23
Benzenecarbothioic acid, 4-methyl-, S-(4-chlorophenyl) ester Chemical and Physical Properties
Names and Identifiers
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- Benzenecarbothioic acid, 4-methyl-, S-(4-chlorophenyl) ester
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- Inchi: 1S/C14H11ClOS/c1-10-2-4-11(5-3-10)14(16)17-13-8-6-12(15)7-9-13/h2-9H,1H3
- InChI Key: RQUWPTRSNMRUHZ-UHFFFAOYSA-N
- SMILES: C1(C(SC2=CC=C(Cl)C=C2)=O)=CC=C(C)C=C1
Computed Properties
- Exact Mass: 262.02203
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Melting Point: 119-120 °C(Solv: acetone (67-64-1))
- Boiling Point: 375.6±42.0 °C(Predicted)
- PSA: 17.07
Benzenecarbothioic acid, 4-methyl-, S-(4-chlorophenyl) ester Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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